
An In-depth Technical Guide to 4-Bromo-2-
nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2-nitrophenol

Cat. No.: B183274 Get Quote

This technical guide provides a comprehensive overview of 4-Bromo-2-nitrophenol, a key

intermediate in the synthesis of pharmaceuticals, dyes, and agrochemicals. It is intended for

researchers, scientists, and professionals in the field of drug development and fine chemical

engineering.

Nomenclature
IUPAC Name: 4-bromo-2-nitrophenol[1]

Synonyms: 2-Nitro-4-bromophenol, 4-Bromo-1-hydroxy-2-nitrobenzene, NSC 402972,

Phenol, 4-bromo-2-nitro-[1][2][3][4]

Chemical and Physical Properties
4-Bromo-2-nitrophenol is an organic compound with the molecular formula C₆H₄BrNO₃.[2] It

typically appears as a light yellow to orange crystalline powder.[5] The compound is

characterized by a bromine atom at the para position and a nitro group at the ortho position

relative to the hydroxyl group on the benzene ring.[2] This substitution pattern influences its

chemical reactivity and physical properties.
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Property Value Source

Molecular Formula C₆H₄BrNO₃ [1][2]

Molecular Weight 218.01 g/mol [2][4]

Melting Point 90-94 °C [6][7]

Boiling Point 259.4 ± 20.0 °C (Predicted) [7]

pKa 6.28 ± 0.14 (Predicted) [6]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

benzene, chloroform, ether,

and alcohol.

[6][7]

Appearance
Light yellow to yellow to

orange powder or crystals.
[2][5]

Experimental Protocols
A common method for the synthesis of 4-bromo-2-nitrophenol involves the nitration of p-

bromophenol.[6]

Materials:

p-bromophenol

Dichloroethane

Nitric acid (7-8 M)

Continuous flow reactor

Pumps

Procedure:

Prepare a solution of p-bromophenol in dichloroethane with a concentration of 1.8-2.2 M.
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Prepare a nitric acid solution with a concentration of 7-8 M.

Inject the p-bromophenol solution and the nitric acid into a continuous flow reactor using two

separate pumps.

Maintain the reaction temperature between 55-75°C.

Control the reaction pressure within the range of 0.35-0.45 MPa.

Allow the reaction to proceed for 20-30 minutes.

The product, 4-bromo-2-nitrophenol, is obtained after the reaction is complete.

Spectroscopic techniques are commonly used to characterize 4-Bromo-2-nitrophenol.

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra can be used to identify the functional

groups present in the molecule.[1]

Raman Spectroscopy: FT-Raman spectroscopy provides complementary information about

the molecular structure.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR spectroscopy is used to

determine the carbon skeleton of the molecule.

Applications in Research and Development
4-Bromo-2-nitrophenol serves as a versatile intermediate in organic synthesis.[2] Its

applications include:

Pharmaceuticals: It is used in the synthesis of biologically active derivatives, such as

heterocyclic compounds that act as peptidase inhibitors for treating diabetes and aminic

compounds that function as Btk inhibitors for treating immune diseases.[6]

Agrochemicals: It is a precursor for introducing fluorine-containing groups to create new

pesticides.[6]

Dyes: It is utilized as an intermediate in the production of various dyes.[2]
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Visualized Workflow
The following diagram illustrates the synthesis process of 4-Bromo-2-nitrophenol.
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Caption: Synthesis Workflow of 4-Bromo-2-nitrophenol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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